2-[(5-acetamido-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-methylacetamide

• IUPAC Name: 2-[(5-acetamido-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-methylacetamide
• InChI: InChI=1S/C14H15N3O2S2/c1-9(18)16-13-12(10-6-4-3-5-7-10)17-14(21-13)20-8-11(19)15-2/h3-7H,8H2,1-2H3,(H,15,19)(H,16,18)
• InChI Key: NQMDCMCFBKLAIK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(N=C(S1)SCC(=O)NC)C2=CC=CC=C2
• Molecular Formula: C14H15N3O2S2
• Molecular Weight: 321.4 g/mol

Description

Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazoles can be greatly affected by the substituents on the thiazole ring.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring plays a significant role in drug–target protein interaction.

Scientific Research Applications

2-[(5-acetamido-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-methylacetamide has been studied for its potential use in a variety of scientific research applications. It has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system. This makes it a potential drug target for the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease. In addition, this compound has been studied for its potential use in cancer research, as it has been found to have anti-cancer properties.

Mechanism of Action

The mechanism of action of 2-[(5-acetamido-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-methylacetamide is not fully understood, but it is thought to involve the inhibition of acetylcholinesterase, as well as the inhibition of other enzymes involved in the breakdown of acetylcholine in the nervous system. It is also thought to act as an antioxidant, and to have anti-inflammatory properties.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system. This inhibition leads to an increase in acetylcholine levels in the brain, which can have a variety of effects, including increased alertness, improved memory and learning, and improved mood. In addition, this compound has been found to have anti-inflammatory and antioxidant properties, and may be useful in treating a variety of diseases and disorders.

Advantages and Limitations for Lab Experiments

2-[(5-acetamido-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-methylacetamide has a number of advantages and limitations for use in laboratory experiments. One of its main advantages is that it is relatively easy to synthesize, and can be synthesized from readily available starting materials. In addition, it is relatively stable, and has a low toxicity, making it safe to use in laboratory experiments. However, this compound can be difficult to purify, and can be expensive to obtain in large quantities.

Future Directions

2-[(5-acetamido-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-methylacetamide has a number of potential future directions for scientific research. One of the most promising areas of research is the development of new drugs that target acetylcholinesterase, which could potentially be used to treat neurological disorders such as Alzheimer’s disease and Parkinson’s disease. In addition, this compound could be studied for its potential use in cancer research, as it has been found to have anti-cancer properties. Finally, this compound could be studied for its potential use in the treatment of inflammation and oxidative stress, as it has been found to have anti-inflammatory and antioxidant properties.

Synthesis Methods

2-[(5-acetamido-4-phenyl-1,3-thiazol-2-yl)sulfanyl]-N-methylacetamide can be synthesized by a multi-step process that involves the use of a Grignard reagent, a sulfonyl chloride, and an amine. The Grignard reagent is first reacted with the sulfonyl chloride to form a sulfonylmethylmagnesium bromide. This intermediate is then reacted with the amine to form the thiazole ring, which is then oxidized to form the this compound product.

Safety and Hazards

The safety and hazards of thiazoles can vary greatly depending on the specific compound. Some thiazoles can be considered safe anti-inflammatory agents.